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Compound of Interest

Compound Name: MRS 2211

Cat. No.: B1191872

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS 2211 is a potent and selective competitive antagonist of the P2Y13 receptor, a G protein-
coupled receptor (GPCR) activated by adenosine diphosphate (ADP).[1] Its selectivity and
competitive nature make it an invaluable tool for studying the physiological and pathological
roles of the P2Y13 receptor and for identifying novel modulators of this target in a high-
throughput screening (HTS) setting. These application notes provide a comprehensive
overview of the use of MRS 2211 in HTS assays, including its pharmacological data, detailed
experimental protocols for various assay formats, and visualizations of the underlying biological
pathways and experimental workflows.

Data Presentation: Pharmacological Profile of MRS
2211

MRS 2211 exhibits a well-defined pharmacological profile, making it a suitable reference
compound for HTS campaigns targeting the P2Y 13 receptor. The following table summarizes
its key quantitative data.
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Receptor
Parameter Value Assay Type Reference
Target

pIC50 5.97 Human P2Y13 Not Specified [1]

. Calculated from
IC50 ~107 nM Human P2Y13 Not Specified

pIC50
o P2Y13 vs. P2Y1 N
Selectivity >20-fold Not Specified [1]
& P2Y12
i Competitive N
Mode of Action ] P2Y13 Not Specified [1]
Antagonist

P2Y13 Receptor Signaling Pathways

The P2Y13 receptor is known to couple to multiple G protein families, including Gi/o, Gg/11,
and Gs. This pleiotropic coupling allows for the development of diverse HTS assays that can
monitor different downstream signaling events. The choice of assay will depend on the specific
G protein pathway being investigated and the available cellular context and technology.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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